5-{[(4-methylphenyl)sulfonyl]methyl}-1-[3-(trifluoromethyl)phenyl]-1H-tetrazole

• IUPAC Name: 5-[(4-methylphenyl)sulfonylmethyl]-1-[3-(trifluoromethyl)phenyl]tetrazole
• InChI: InChI=1S/C16H13F3N4O2S/c1-11-5-7-14(8-6-11)26(24,25)10-15-20-21-22-23(15)13-4-2-3-12(9-13)16(17,18)19/h2-9H,10H2,1H3
• InChI Key: HIZMZNCIJKXGIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC2=NN=NN2C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C16H13F3N4O2S
• Molecular Weight: 382.4 g/mol

Description

5-{[(4-methylphenyl)sulfonyl]methyl}-1-[3-(trifluoromethyl)phenyl]-1H-tetrazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This tetrazole derivative has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in various fields of study.

Mechanism of Action

The mechanism of action of 5-{[(4-methylphenyl)sulfonyl]methyl}-1-[3-(trifluoromethyl)phenyl]-1H-tetrazole is not fully understood, but it is thought to act by inhibiting certain enzymes or signaling pathways in the body. For example, it has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
Studies have shown that 5-{[(4-methylphenyl)sulfonyl]methyl}-1-[3-(trifluoromethyl)phenyl]-1H-tetrazole has a variety of biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, and to inhibit the growth and migration of tumor cells. It also has neuroprotective effects, and may be useful in the treatment of neurodegenerative diseases. Additionally, it has been shown to have anti-inflammatory effects, and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using 5-{[(4-methylphenyl)sulfonyl]methyl}-1-[3-(trifluoromethyl)phenyl]-1H-tetrazole in lab experiments is its ability to selectively target certain enzymes or signaling pathways, which can be useful in studying the mechanisms underlying various diseases. However, one limitation is that the compound may have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 5-{[(4-methylphenyl)sulfonyl]methyl}-1-[3-(trifluoromethyl)phenyl]-1H-tetrazole. One area of interest is in the development of new drugs based on this compound, particularly for the treatment of cancer and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of the compound, and to identify any potential off-target effects. Finally, studies are needed to determine the safety and efficacy of the compound in humans, in order to assess its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 5-{[(4-methylphenyl)sulfonyl]methyl}-1-[3-(trifluoromethyl)phenyl]-1H-tetrazole has been described in several research articles. One common method involves the reaction of 4-methylbenzenesulfonyl chloride with 3-(trifluoromethyl)benzyl azide, followed by the addition of sodium azide and copper(I) iodide to form the tetrazole ring.

Scientific Research Applications

The potential applications of 5-{[(4-methylphenyl)sulfonyl]methyl}-1-[3-(trifluoromethyl)phenyl]-1H-tetrazole in scientific research are numerous. One area of interest is in the development of new drugs for the treatment of various diseases. This compound has been shown to have antitumor activity, and may be useful in the development of new cancer treatments. It has also been studied for its potential as a neuroprotective agent, and may have applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.